Sodium dodecyl sulfate-d25

Specification

• CAS No.: 110863-24-6
• Molecular Formula: C12H25NaO4S
• Molecular Weight: 313.53 g/mol
• IUPAC Name: sodium;1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,12,12,12-pentacosadeuteriododecyl sulfate
• Standard InChI: InChI=1S/C12H26O4S.Na/c1-2-3-4-5-6-7-8-9-10-11-12-16-17(13,14)15;/h2-12H2,1H3,(H,13,14,15);/q;+1/p-1/i1D3,2D2,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2
• Standard InChI Key: DBMJMQXJHONAFJ-YCGROXIYSA-M
• Isomeric SMILES: [2H]C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])OS(=O)(=O)[O-].[Na+]
• SMILES: CCCCCCCCCCCCOS(=O)(=O)[O-].[Na+]
• Canonical SMILES: CCCCCCCCCCCCOS(=O)(=O)[O-].[Na+]

Introduction

Chemical Identity and Physical Properties

Physical Properties

SDS-d25 appears as a solid substance with a defined melting point range of 204-207°C. This melting point is particularly important for quality control and identification purposes. The physical appearance and general properties closely resemble those of non-deuterated SDS, though the heavier deuterium atoms contribute to a slightly higher molecular weight.

Table 1: Key Physical Properties of Sodium Dodecyl Sulfate-d25

Property	Characteristic
Physical state	Solid
Appearance	White to off-white powder
Melting point	204-207°C
Chemical formula	C₁₂D₂₅NaO₄S
CAS number	110863-24-6

Chemical Behavior

The chemical behavior of SDS-d25 generally parallels that of regular SDS, maintaining its characteristics as an anionic surfactant. The deuteration affects the spectroscopic properties but has minimal impact on the chemical reactivity of the molecule. Like regular SDS, it likely exhibits amphiphilic properties with a hydrophilic sulfate head group and a hydrophobic deuterated dodecyl tail, enabling it to form micelles in aqueous solutions above its critical micelle concentration.

Synthesis and Preparation Methods

Synthetic Routes

The synthesis of SDS-d25 typically involves the reaction of deuterated dodecyl alcohol (dodecanol-d25) with sulfur trioxide, followed by neutralization with sodium hydroxide. This process requires anhydrous conditions to prevent hydrolysis of intermediates. The reaction typically occurs at controlled temperatures between 50-70°C to ensure complete conversion while minimizing side reactions.

Industrial Production

For larger-scale production, continuous stirred-tank reactors are often employed to ensure efficient mixing of reagents. The purification process typically involves crystallization and filtration steps to obtain a high-purity product that meets the stringent requirements for analytical applications. Quality control is essential in this process, particularly to confirm the level of deuterium incorporation.

Applications in Scientific Research

NMR Spectroscopy Applications

The primary application of SDS-d25 is in NMR spectroscopy, where the deuterated surfactant provides significant advantages over regular SDS. The replacement of hydrogen with deuterium eliminates interfering signals from the surfactant in proton NMR experiments, allowing clearer visualization of signals from the analyte of interest. This is particularly valuable in studies of proteins, lipids, and other biomolecules in micellar environments.

Protein Analysis and Structural Studies

In protein science, SDS-d25 serves as an important tool for structural investigations. When used in protein denaturation studies, the deuterated surfactant allows researchers to focus specifically on the protein signals in spectroscopic analyses. This application is crucial in techniques such as SDS-PAGE (Polyacrylamide Gel Electrophoresis) coupled with NMR analysis.

Membrane Protein Research

The compound plays a significant role in membrane protein research, where it can solubilize membrane proteins while allowing spectroscopic investigation without interference from surfactant signals. This application has become increasingly important as researchers seek to understand the structure and function of challenging membrane protein targets.

Hazard Type	Classification	Hazard Statement
Acute oral toxicity	Category 4	H302: Harmful if swallowed
Skin irritation	Category 2	H315: Causes skin irritation
Eye irritation	Category 2A	H319: Causes serious eye irritation
STOT-SE (respiratory)	Category 3	H335: May cause respiratory irritation

Transport and Regulatory Information

Transport Classification

For transportation purposes, SDS-d25 is classified as a flammable solid (Class 4.1) under various transportation regulations including DOT (US), IMDG, and IATA. The UN number assigned is 1325, and it falls under Packing Group III. These classifications determine the specific requirements for packaging, labeling, and shipping documentation when transporting this compound.

Environmental Considerations

Environmental Fate

While specific data on the environmental behavior of SDS-d25 is limited, its environmental fate likely parallels that of regular SDS. The surfactant properties suggest potential aquatic toxicity, though the deuteration may slightly modify its bioavailability and degradation pathways. As with many surfactants, appropriate waste management practices are essential to minimize environmental impact.